Cas no 1166831-45-3 (Methyl 6-chloro-3-methylpyrazine-2-carboxylate)

• Product Name: Methyl 6-chloro-3-methylpyrazine-2-carboxylate
• CAS No: 1166831-45-3
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD26127384
• CID: 1208089
• PubChem ID: 57992035
• Update Time: 2025-09-21

Methyl 6-chloro-3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-methylpyrazine-2-carboxylate
• 6-Chloro-3-methyl-pyrazine-2-carboxylic acid methyl ester
• DB-308377
• 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-, methyl ester
• CS-W022877
• AKOS024262381
• N13187
• SCHEMBL361702
• SY116447
• MFCD26127384
• methyl6-chloro-3-methylpyrazine-2-carboxylate
• Methyl 6-Chloro-3-Methyl-2-Pyrazinecarboxylate
• EN300-658643
• SFIUVTLMZTWARM-UHFFFAOYSA-N
• A893535
• 1166831-45-3
• Z1813375936

• MDL： MFCD26127384
• Inchi： 1S/C7H7ClN2O2/c1-4-6(7(11)12-2)10-5(8)3-9-4/h3H,1-2H3
• InChI Key： SFIUVTLMZTWARM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.5±35.0 ºC (760 Torr),
• Flash Point: 110.2±25.9 ºC,
• Solubility: Slightly soluble (32 g/l) (25 º C),

Methyl 6-chloro-3-methylpyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C